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Compound of Interest

Compound Name: Potassium borate

Cat. No.: B086520 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical chemical

composition of potassium tetraborate, including its anhydrous and hydrated forms. It details the

elemental mass percentages and outlines the experimental protocols for empirical verification.

Introduction
Potassium tetraborate is an inorganic compound with the chemical formula K₂B₄O₇. It is also

found in a hydrated form, potassium tetraborate tetrahydrate (K₂B₄O₇·4H₂O). This document

serves as a technical resource, presenting the theoretical elemental composition of both forms

and providing a standardized methodology for their experimental determination.

Theoretical Chemical Composition
The theoretical chemical composition of a compound is derived from its chemical formula and

the atomic weights of its constituent elements. This section provides the calculated elemental

mass percentages for both anhydrous and hydrated potassium tetraborate.

Anhydrous Potassium Tetraborate (K₂B₄O₇)
Anhydrous potassium tetraborate is composed of potassium, boron, and oxygen.[1][2] Its

molecular weight is 233.4 g/mol .[1][2]

Table 1: Theoretical Elemental Composition of Anhydrous Potassium Tetraborate (K₂B₄O₇)
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Element Symbol
Atomic
Weight (
g/mol )

Moles in
Formula

Molar Mass
( g/mol )

Mass
Percentage
(%)

Potassium K 39.0983 2 78.1966 33.50%

Boron B 10.811 4 43.244 18.53%

Oxygen O 15.999 7 111.993 47.98%

Total 233.4336 100.00%

Potassium Tetraborate Tetrahydrate (K₂B₄O₇·4H₂O)
The hydrated form contains four molecules of water of crystallization for each molecule of

potassium tetraborate.[3][4] This significantly alters its molecular weight and elemental

composition. The molecular weight of potassium tetraborate tetrahydrate is 305.50 g/mol .[4][5]

[6]

Table 2: Theoretical Elemental Composition of Potassium Tetraborate Tetrahydrate

(K₂B₄O₇·4H₂O)

Element Symbol
Atomic
Weight (
g/mol )

Moles in
Formula

Molar Mass
( g/mol )

Mass
Percentage
(%)

Potassium K 39.0983 2 78.1966 25.60%

Boron B 10.811 4 43.244 14.16%

Oxygen O 15.999 11 175.989 57.61%

Hydrogen H 1.008 8 8.064 2.64%

Total 305.4936 100.00%

Experimental Verification of Elemental Composition
The theoretical composition of potassium tetraborate can be verified experimentally using

various analytical techniques. Inductively Coupled Plasma - Optical Emission Spectrometry
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(ICP-OES) is a robust and widely used method for the determination of elemental composition.

[7] The following protocol is based on the NIOSH 7303 method for the analysis of elements.[5]

[8][9]

Experimental Protocol: Elemental Analysis by ICP-OES
This protocol outlines the general steps for the determination of potassium and boron in a

sample of potassium tetraborate.

3.1.1 Sample Preparation

Accurately weigh approximately 0.1 g of the potassium tetraborate sample into a 50 mL

volumetric flask.

Add approximately 25 mL of deionized water to dissolve the sample.

Acidify the solution by adding 1.25 mL of concentrated nitric acid (HNO₃) and 1.25 mL of

concentrated hydrochloric acid (HCl).[5][9]

Dilute the solution to the 50 mL mark with deionized water.

Prepare a series of calibration standards of potassium and boron in a similar acid matrix.

3.1.2 Instrumental Analysis

Set up the ICP-OES instrument according to the manufacturer's instructions.

Aspirate the blank solution (acid matrix) to establish a baseline.

Aspirate the calibration standards in order of increasing concentration to generate a

calibration curve.

Aspirate the prepared sample solution and record the emission intensities for potassium and

boron at their respective wavelengths.

Aspirate a check standard after every 10 samples to ensure instrument stability.

3.1.3 Data Analysis
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Use the calibration curve to determine the concentration of potassium and boron in the

sample solution.

Calculate the mass of each element in the original sample using the following formula:

Mass of element (g) = Concentration in solution (g/L) * Volume of solution (L)

Calculate the mass percentage of each element in the original sample:

Mass % = (Mass of element (g) / Mass of original sample (g)) * 100

Compare the experimentally determined mass percentages with the theoretical values.

Logical Workflow
The following diagram illustrates the logical workflow for determining and verifying the chemical

composition of potassium tetraborate.
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Workflow for Compositional Analysis of Potassium Tetraborate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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